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3-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol

Name: 3-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol
Brand: Smolecule
SKU: S6661243
Rating: 4.5 (3 reviews)

Catalog No.

S6661243

CAS No.

1261979-41-2

M.F

C13H10F2O2

M. Wt

236.21 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

3-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Conclusion
14. Specification
15. Others

General Information

CAS Number

1261979-41-2

Product Name

3-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol

IUPAC Name

3-fluoro-4-(2-fluoro-4-methoxyphenyl)phenol

Molecular Formula

C13H10F2O2

Molecular Weight

236.21 g/mol

InChI

InChI=1S/C13H10F2O2/c1-17-9-3-5-11(13(15)7-9)10-4-2-8(16)6-12(10)14/h2-7,16H,1H3

InChI Key

MGFGVLIKXCYOBN-UHFFFAOYSA-N

SMILES

COC1=CC(=C(C=C1)C2=C(C=C(C=C2)O)F)F

Canonical SMILES

COC1=CC(=C(C=C1)C2=C(C=C(C=C2)O)F)F

3-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol, 95% is a widely used chemical compound in scientific experiments, research, and industrial applications. This chemical compound has unique physical and chemical properties that make it important in various fields of research and industry. This paper aims to provide an in-depth analysis of this chemical compound by discussing its definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, the current state of research, potential implications in various fields of research and industry, limitations, and future directions.

Definition and Background

3-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol, 95% is a chemical compound with the molecular formula C14H9F2O2. This chemical compound is also known as 2'-(3-Fluoro-4-hydroxyphenyl)-[1,1'-biphenyl]-4-ol or BFP-OH. This compound is used in various fields of research, such as pharmaceuticals, materials chemistry, and environmental chemistry. 3-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol, 95% is a white crystalline solid with a melting point of 173-176°C.

Physical and Chemical Properties

3-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol, 95% has unique physical and chemical properties that make it useful in various fields of research and industry. This chemical compound is soluble in organic solvents such as acetone, dichloromethane, and acetonitrile. It is sparingly soluble in water. 3-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol, 95% has a molecular weight of 246.22 g/mol. Its density is 1.346 g/cm3, and its refractive index is 1.640. This compound has a purity of 95%, and its purity is verified by HPLC.

Synthesis and Characterization

The synthesis of 3-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol is a complex process that involves several chemical reactions. The synthesis of this compound has been reported in various research papers. One of the most common methods of synthesis is through a Suzuki coupling reaction. This involves coupling the 3-fluorophenylboronic acid with 4-(2-Fluoro-4-methoxyphenyl)phenyl bromide in the presence of a palladium catalyst and a base. The reaction is carried out in an organic solvent such as toluene, and the product is purified by column chromatography.
The characterization of 3-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol is done using various analytical techniques, such as NMR spectroscopy, infrared spectroscopy, and mass spectrometry. The NMR spectrum of this compound shows the presence of three aromatic rings, a hydroxyl group, and two fluorine atoms. The infrared spectrum shows characteristic absorption peaks at 3476 cm-1 for the hydroxyl group, 1625 cm-1 for the C=O bond, and 1585 cm-1 for the C=C bond. The mass spectrum of this compound shows a molecular ion peak at m/z = 246.

Analytical Methods

The analysis of 3-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol is done using various analytical methods, such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy. HPLC is the most commonly used method of analysis for this compound. HPLC analysis is used to determine the purity and identity of this compound in various samples.

Biological Properties

3-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol, 95% has been reported to have anti-inflammatory and anti-tumor activities. This compound has been tested for its cytotoxicity against several cancer cell lines such as A375, MCF-7, and HepG2. The compound was found to be cytotoxic against these cancer cell lines, and its IC50 value was in the range of 12-18 µM.

Toxicity and Safety in Scientific Experiments

The toxicity and safety of 3-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol, 95% have been studied in scientific experiments. This compound has been reported to have a low toxicity profile. According to the safety data sheet, this compound may cause skin and eye irritation. It is recommended to handle this compound with caution and use appropriate personal protective equipment.

Applications in Scientific Experiments

3-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol, 95% has various applications in scientific experiments. This compound is used as a starting material in the synthesis of various organic compounds. It is also used in medicinal chemistry for the development of new drugs. This chemical compound is also used in materials chemistry for the development of new materials such as liquid crystals and OLEDs.

Current State of Research

The current state of research on 3-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol, 95% is focused on its medicinal properties. Several research papers have reported the cytotoxicity of this compound against various cancer cell lines. However, more research is needed to determine the mechanism of action of this compound and its potential for the development of new drugs.

Potential Implications in Various Fields of Research and Industry

3-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol, 95% has potential implications in various fields of research and industry. In medicinal chemistry, this compound has the potential to be developed as a new anti-cancer drug. In materials chemistry, this compound has the potential to be used in the development of new materials such as OLEDs.

Limitations and Future Directions

One of the limitations of 3-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol, 95% is its low solubility in water. This limits its applications in aqueous environments. Future directions for research on this compound include the development of new methods for its synthesis, the identification of new applications in various fields of research and industry, and the optimization of its medicinal properties.

Conclusion

3-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol, 95% is an important chemical compound in various fields of research and industry. This compound has unique physical and chemical properties that make it useful in medicinal chemistry and materials chemistry. The synthesis and characterization of this compound have been well documented, and various analytical methods are used to analyze it. This compound has been reported to have anti-inflammatory and anti-tumor activities, and its cytotoxicity against various cancer cell lines has been studied. Future directions for research on this compound include the development of new methods for its synthesis, the identification of new applications, and the optimization of its medicinal properties.